![molecular formula C9H20N2 B6262517 1-[(2S)-1-butylpyrrolidin-2-yl]methanamine CAS No. 130981-38-3](/img/no-structure.png)
1-[(2S)-1-butylpyrrolidin-2-yl]methanamine
Overview
Description
1-(2S)-1-butylpyrrolidin-2-yl]methanamine, also known as N-Butylpyrrolidin-2-ylmethanamine, is an organic compound that is used in scientific research. It is a structural isomer of 1-ethylpyrrolidin-2-ylmethanamine and is commonly used as a chiral auxiliary in asymmetric synthesis. N-Butylpyrrolidin-2-ylmethanamine is also used in the development of pharmaceuticals and as a reagent in organic synthesis.
Scientific Research Applications
1-[(2S)-1-butylpyrrolidin-2-yl]methanaminelidin-2-ylmethanamine is used in scientific research as a chiral auxiliary in asymmetric synthesis. It is also used in the development of pharmaceuticals, as a reagent in organic synthesis, and as a substrate for the synthesis of other organic compounds. Additionally, 1-[(2S)-1-butylpyrrolidin-2-yl]methanaminelidin-2-ylmethanamine is used as a catalyst in the synthesis of polymers and as a chiral auxiliary in the synthesis of chiral molecules.
Mechanism of Action
1-[(2S)-1-butylpyrrolidin-2-yl]methanaminelidin-2-ylmethanamine acts as a chiral auxiliary in asymmetric synthesis. This means that it is used to facilitate the synthesis of chiral molecules, which are molecules that have the same chemical formula but differ in the arrangement of their atoms. In asymmetric synthesis, the chiral auxiliary is used to catalyze the formation of a single enantiomer of a molecule.
Biochemical and Physiological Effects
1-[(2S)-1-butylpyrrolidin-2-yl]methanaminelidin-2-ylmethanamine has not been studied in detail for its biochemical and physiological effects. It is primarily used as a reagent in organic synthesis and as a chiral auxiliary in asymmetric synthesis. As such, it is not known to have any direct biochemical or physiological effects in humans.
Advantages and Limitations for Lab Experiments
1-[(2S)-1-butylpyrrolidin-2-yl]methanaminelidin-2-ylmethanamine has several advantages when used in laboratory experiments. It is a relatively inexpensive reagent, and it is easy to synthesize and handle. Additionally, it is a chiral auxiliary, which means it can be used to facilitate the synthesis of chiral molecules. However, it is not very stable in the presence of light and can degrade over time.
Future Directions
In the future, 1-[(2S)-1-butylpyrrolidin-2-yl]methanaminelidin-2-ylmethanamine could be used to develop new pharmaceuticals and to synthesize new polymers. Additionally, it could be used to develop new chiral molecules and to explore the mechanism of action of chiral auxiliaries in asymmetric synthesis. Furthermore, it could be used to explore the biochemical and physiological effects of chiral molecules and to develop new methods for the synthesis of chiral molecules.
Synthesis Methods
1-[(2S)-1-butylpyrrolidin-2-yl]methanaminelidin-2-ylmethanamine can be synthesized from the reaction of 1-butylpyrrolidin-2-one with methylamine hydrochloride in the presence of sodium hydroxide. This reaction produces 1-[(2S)-1-butylpyrrolidin-2-yl]methanaminelidin-2-ylmethanamine and sodium chloride as the byproducts. The reaction is carried out at room temperature and can be completed in two hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(2S)-1-butylpyrrolidin-2-yl]methanamine involves the reaction of 1-butylpyrrolidine with formaldehyde followed by reduction with sodium borohydride.", "Starting Materials": [ "1-butylpyrrolidine", "formaldehyde", "sodium borohydride", "methanol", "hydrochloric acid" ], "Reaction": [ "1. Dissolve 1-butylpyrrolidine in methanol and add formaldehyde.", "2. Heat the mixture under reflux for several hours.", "3. Cool the mixture and add sodium borohydride.", "4. Stir the mixture for several hours.", "5. Add hydrochloric acid to the mixture to adjust the pH.", "6. Extract the product with a suitable solvent and purify by recrystallization." ] } | |
CAS RN |
130981-38-3 |
Product Name |
1-[(2S)-1-butylpyrrolidin-2-yl]methanamine |
Molecular Formula |
C9H20N2 |
Molecular Weight |
156.3 |
Purity |
95 |
Origin of Product |
United States |
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